Cas no 13318-36-0 (2-Furancarboxylic acid,5-acetyl-, ethyl ester)

2-Furancarboxylic acid,5-acetyl-, ethyl ester structure
13318-36-0 structure
Product Name:2-Furancarboxylic acid,5-acetyl-, ethyl ester
CAS No:13318-36-0
MF:C9H10O4
MW:182.173303127289
CID:228437
PubChem ID:299838
Update Time:2025-04-19

2-Furancarboxylic acid,5-acetyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarboxylic acid,5-acetyl-, ethyl ester
    • ethyl 5-acetylfuran-2-carboxylate
    • 5-Acetyl-2-ethoxycarbonyl-furan
    • 5-Acetyl-furan-2-carbonsaeure-aethylester
    • 5-Acetyl-furan-2-carbonsaeure-ethylester
    • 5-acetyl-furan-2-carboxylic acid ethyl ester
    • AC1L6V74
    • ethyl 5-acetyl-2-furancarboxylate
    • NSC173189
    • SureCN1828976
    • NSC-173189
    • AKOS005266824
    • NIJPEGOMIVOYRY-UHFFFAOYSA-N
    • SCHEMBL1828976
    • DTXSID60306010
    • 13318-36-0
    • Inchi: 1S/C9H10O4/c1-3-12-9(11)8-5-4-7(13-8)6(2)10/h4-5H,3H2,1-2H3
    • InChI Key: NIJPEGOMIVOYRY-UHFFFAOYSA-N
    • SMILES: O1C(C(C)=O)=CC=C1C(=O)OCC

Computed Properties

  • Exact Mass: 182.0579
  • Monoisotopic Mass: 182.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 56.5Ų

Experimental Properties

  • Density: 1.151
  • Boiling Point: 284.8°Cat760mmHg
  • Flash Point: 126.1°C
  • Refractive Index: 1.48
  • PSA: 56.51
  • LogP: 1.65890
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